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Compound Focus: Glycyl-dl-serine

CAS No.: 687-38-7

Cat. No.: S750447

Get Quote

Physical and Chemical Properties

The table below summarizes the key identified physical and chemical properties for Glycyl-DL-serine (CAS

No. 687-38-7):

Property Value

CAS Registry Number 687-38-7 [1]

Molecular Formula C5H10N2O4 [1] [2] [3]

Molecular Weight 162.14 g/mol [1] [4]

Melting Point 207 °C [1] [3] [4]

Appearance White to Off-White solid [1] [4]

Solubility Slightly soluble in water and acidic aqueous solutions [1] [4]

pKa (at 25°C) 2.98 [1] [4]

Density 1.4394 (rough estimate) [1] [4]

Storage −20°C [1] [2]
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Applications and Synthesis Protocols

Glycyl-DL-serine serves as a building block in chemical and biochemical research.

Primary Research Use: The compound is used in proton magnetic resonance studies of the

interaction between amino acids, dipeptides, and sRNA [1].
Application in Tripeptide Synthesis: Search results indicate its use as a component in synthesizing

various tripeptides, such as Glycyl-DL-seryl-L-proline and Glycyl-DL-seryl-glycine [5]. These
syntheses employed standard peptide coupling methods:

Mixed-Anhydride Method [5]
Carbodiimide Method [5]

The experimental workflow for its use in peptide synthesis can be summarized as follows:

Start Peptide Synthesis

Mixed-Anhydride
Method

Carbodiimide
Method

Synthesize Tripeptides:
• Glycyl-DL-seryl-L-proline

• Glycyl-L-hydroxyprolyl-DL-serine
• Glycyl-DL-seryl-glycine

Synthesize Tripeptides:
• Glycyl-L-prolyl-DL-serine

• Glycyl-L-hydroxyprolyl-L-glutamic acid
• Glycyl-L-prolyl-L-glutamic acid

Application in Research:
• Interaction studies with sRNA

• Biochemical probing
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Safety and Handling Information
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While a full toxicological profile is not available, the following safety and handling precautions are

recommended:

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles, and
protective clothing to avoid skin and eye contact and inhalation of dust [2].

Engineering Controls: Use local exhaust ventilation to prevent the dispersion of dust [2].
Storage: Store in a tightly closed container in a cool, dark, and dry place at -20°C, away from

oxidizing agents [1] [2].
Accidental Release Measures: Prevent dust from dispersing. Sweep up and collect spilled material

into a sealed container for disposal according to local regulations [2].
Hazardous Decomposition: Upon combustion, it may decompose to produce carbon monoxide,

carbon dioxide, and nitrogen oxides (NOx) [2].

Conclusion

Glycyl-DL-serine is a defined chemical entity with key physical parameters like a melting point of 207 °C.

Its primary value lies in its role as a reagent in biochemical research and peptide synthesis. As with any

laboratory chemical, appropriate safety practices should be followed during handling and storage.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b750447#glycyl-dl-serine-melting-point-207-

c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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